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Get Quote

Technical Specifications and Storage Conditions

The following table summarizes the key physical properties and storage guidelines for trans-3-(3-
Pyridyl)acrylic acid (CAS 19337-97-4 or 1126-74-5) from supplier data sheets and scientific

literature.

Property | Guideline

Specification /
Recommendation

Source (CAS)

Molecular Formula

Molecular Weight

CsH7NO2

149.15 g/mol

19337-97-4 [1], 1126-74-5
[2]

19337-97-4 [1], 1126-74-5
[2]

Melting Point 232-235 °C (decomposes) 19337-97-4 [3], 1126-74-5
(2]
Form White to light yellow crystal 1126-74-5 [2]
powder
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e Specification /
Property |/ Guideline . Source (CAS)
Recommendation

Recommended Storage 2-8 °C 19337-97-4 [3], 1126-74-5
Temperature [2]

Storage Classification Combustible Solid 19337-97-4 [3]

Water Hazard Class (WGK) WGK 3 (Highly water hazardous)  19337-97-4 [3], 1126-74-5

(2]

Stability, Handling, and Safety FAQ

Q1: What are the specific storage conditions to ensure the compound's stability? The primary
recommendation for long-term storage of trans-3-(3-Pyridyl)acrylic acid is in a cool,
refrigerated environment between 2-8°C [3] [2]. The compound is classified as a combustible solid, so it

should be stored away from heat and ignition sources [3].

Q2: What is the compound's solubility for preparing stock solutions? It has slight solubility in DMSO
and dissolves in methanol upon heating [2]. This information is crucial for preparing stock solutions for

experimental use.

Q3: What personal protective equipment (PPE) should be used when handling this compound? Safety

data sheets recommend the following PPE:

¢ Eye Protection: Safety glasses or eyeshields.
¢ Hand Protection: Suitable gloves.
¢ Respiratory Protection: Dust mask type N95 (US) [3] [4].

Q4: What are the known hazards associated with this compound? The compound is classified as an

irritant. Hazard statements include:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
e H335: May cause respiratory irritation [4].
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Experimental Protocol: Sensor Modification

trans-3-(3-Pyridyl)acrylic acid is noted for its application as a ligand in constructing

electrochemical sensors. The following workflow details its use in modifying a glassy carbon electrode

(GCE) for uranium detection, based on a published study [5].
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Form Uranyl-Ligand Complex
(React trans-3-(3-Pyridyl)acrylic acid
with Uranyl Acetate)

l

Prepare Polymer Mixture
(Add TMPTA crosslinker
and BPO initiator)

Polymerization
(Heat to 70°C for 12h)

l

Leaching Process
(Wash with HCI to remove
Uranyl ions, creating cavities)

:

Modify Electrode
(Mix leached IIP powder
with binder on GCE)

Click to download full resolution via product page
Title: IIP-Modified Electrode Fabrication Workflow

Procedure Details:
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e Complex Formation: A novel uranyl-trans-3-(3-Pyridyl) acrylic acid complex is first formed to create

the specific binding template [5].

¢ Polymer Mixture: The complex is mixed with the crosslinker Trimethylolpropane triacrylate (TMPTA)

and the initiator benzoyl peroxide (BPO) [5].

¢ Polymerization: The mixture is heated to 70°C for 12 hours to complete the polymerization reaction

[5].

e Leaching: The uranyl ion template is removed from the polymer matrix by washing with HCI, leaving

behind specific complementary cavities. This step is critical for sensor selectivity [5].
¢ Electrode Modification: The final leached lon-Imprinted Polymer (I1IP) powder is mixed with a
suitable binder and used to modify the surface of a Glassy Carbon Electrode (GCE) [5].

Key Experimental Takeaway: In this context, trans-3-(3-Pyridyl)acrylic acid acts as a

complexing ligand with high affinity for the target ion (UO22"). The resulting polymer demonstrates high

selectivity, excellent repeatability, and a low detection limit, which are attributable to the well-defined

binding sites created during this process [5].

Troubleshooting Guide

Observation Possible Cause

Suggested Action

Poor sensor Incomplete leaching of the

selectivity or uranyl ion template from

sensitivity after the IIP.
synthesis
Low binding Degradation of the raw

capacity of the
synthesized polymer

material or improper
polymer synthesis
conditions.
Discoloration of the Exposure to unfavorable
powder or unusual
results

conditions, potentially
leading to decomposition.

Optimize the leaching protocol; ensure thorough
washing with HCI and verify the completeness of
template removal [5].

Verify the integrity of the stored trans-3-(3-
Pyridyl)acrylic acid and strictly adhere to
the documented polymerization temperature and
time (70°C for 12h) [5].

Check that the chemical has been stored
continuously at 2-8°C. Obtain a new batch if
stability is in doubt.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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